Cas no 141748-56-3 (7-methoxy-3-phenyl-1h-quinolin-2-one)
7-methoxy-3-phenyl-1h-quinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-methoxy-3-phenyl-1H-quinolin-2-one
- 7-METHOXY-3-PHENYL-2-QUINOLINOL
- SureCN8987358
- CHEMBL314461
- CTK4C2781
- MolPort-009-194-295
- AG-D-82972
- 2-HYDROXY-7-METHOXY-3-PHENYLQUINOLINE
- 141748-56-3
- 7W-0866
- 7-methoxy-3-phenyl-1,2-dihydroquinolin-2-one
- 7-METHOXY-3-PHENYLQUINOLIN-2-OL
- DA-16181
- MFCD09997970
- 5-methoxy-3-phenyl-2(1H)-quinolinone
- DTXSID30475323
- MFCD04126047
- AKOS015993457
- 1027019-93-7
- SCHEMBL8987358
- 7-methoxy-3-phenyl-1h-quinolin-2-one
-
- Inchi: 1S/C16H13NO2/c1-19-13-8-7-12-9-14(11-5-3-2-4-6-11)16(18)17-15(12)10-13/h2-10H,1H3,(H,17,18)
- InChI Key: AJLACADSVJJPJH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C=C(C(NC=2C=1)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 251.09500
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.207
- Boiling Point: 470.829°C at 760 mmHg
- Flash Point: 238.549°C
- Refractive Index: 1.614
- PSA: 42.35000
- LogP: 3.61600
7-methoxy-3-phenyl-1h-quinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-291613-500 mg |
7-Methoxy-3-phenyl-2-quinolinol, |
141748-56-3 | 500MG |
¥1,504.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291613A-1 g |
7-Methoxy-3-phenyl-2-quinolinol, |
141748-56-3 | 1g |
¥2,489.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291613-500mg |
7-Methoxy-3-phenyl-2-quinolinol, |
141748-56-3 | 500mg |
¥1504.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-291613A-1g |
7-Methoxy-3-phenyl-2-quinolinol, |
141748-56-3 | 1g |
¥2489.00 | 2023-09-05 |
7-methoxy-3-phenyl-1h-quinolin-2-one Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 7-methoxy-3-phenyl-1h-quinolin-2-one
Professional Introduction to 7-methoxy-3-phenyl-1H-quinolin-2-one (CAS No. 141748-56-3)
7-methoxy-3-phenyl-1H-quinolin-2-one, identified by its Chemical Abstracts Service (CAS) number 141748-56-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and pharmacological potential. The structural features of 7-methoxy-3-phenyl-1H-quinolin-2-one, including its methoxy and phenyl substituents, contribute to its unique chemical properties and biological interactions, making it a subject of extensive research and development.
The quinoline scaffold is a privileged structure in drug discovery, with many clinically used drugs featuring this motif. Among these, 7-methoxy-3-phenyl-1H-quinolin-2-one has been studied for its potential applications in various therapeutic areas. Its molecular structure suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The presence of the methoxy group at the 7-position and the phenyl group at the 3-position enhances its solubility and bioavailability, factors that are crucial for drug efficacy.
In recent years, there has been a surge in research focused on quinoline derivatives due to their ability to inhibit a wide range of enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. 7-methoxy-3-phenyl-1H-quinolin-2-one has been investigated for its potential as an inhibitor of certain kinases and other enzymes implicated in cancer progression. Preclinical studies have demonstrated that this compound can modulate signaling pathways that are dysregulated in tumor cells, leading to apoptosis or growth inhibition. These findings have positioned 7-methoxy-3-phenyl-1H-quinolin-2-one as a promising candidate for further development into an anticancer therapeutic agent.
Beyond oncology, 7-methoxy-3-phenyl-1H-quinolin-2-one has also shown promise in the treatment of infectious diseases. Quinoline derivatives have a long history of use in combating microbial infections, with chloroquine being a well-known example. The structural analogs of chloroquine, including 7-methoxy-3-phenyl-1H-quinolin-2-one, have been explored for their ability to interfere with essential processes in parasites such as Plasmodium species, which cause malaria. Emerging research indicates that modifications to the quinoline core can enhance potency against drug-resistant strains while minimizing side effects.
The synthesis of 7-methoxy-3-phenoxy-N-(4-fluorophenyl)-4-(4-pyridinyl)-1H-imidazo[1,5-a][1,4]benzodiazepine represents another avenue where 7-methoxy-(CAS No:141748)-56 plays a pivotal role. This derivative has been synthesized through multi-step organic reactions that incorporate functional groups essential for biological activity. The process involves condensation reactions, cyclization steps, and selective functionalization to achieve the desired structure. Such synthetic methodologies are critical for producing complex molecules like this one, which often require precise control over reaction conditions to ensure high yield and purity.
The pharmacokinetic properties of 7-methoxy-(CAS No:141748)-56 derivatives are also subjects of intense investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic use. Advanced computational techniques such as molecular docking and dynamic simulations have been employed to predict the binding affinity of these compounds to biological targets. These predictions guide experimental design and help in identifying lead candidates for further development.
In addition to its pharmacological applications, 7-methoxy-(CAS No:141748)-56 has been explored for its potential in materials science. Quinoline derivatives exhibit unique electronic properties due to their aromatic nature and conjugated systems. These properties make them suitable candidates for use in organic semiconductors, light-emitting diodes (LEDs), and other advanced materials. Research is ongoing into developing new applications for these compounds beyond traditional pharmaceuticals.
The future directions of research on 7-methoxy-(CAS No:141748)-56 include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that quinoline derivatives may interact with amyloid-beta plaques and tau protein aggregates associated with these conditions. Further investigation is needed to fully understand their potential as therapeutics or disease-modifying agents.
Moreover, the environmental impact of quinoline derivatives is an area of growing concern. While these compounds offer significant therapeutic benefits, their persistence in the environment can pose risks if not properly managed. Sustainable synthetic methods are being developed to minimize waste and reduce environmental footprints during production processes.
In conclusion, 7-methoxy-(CAS No:141748)-56 represents a versatile compound with broad applications across multiple fields including pharmaceuticals, materials science,and environmental chemistry . Its unique structural features make it a valuable tool for researchers seeking novel solutions to complex challenges . As scientific understanding advances ,the potential uses for this compound will continue to expand ,driving innovation across disciplines .
141748-56-3 (7-methoxy-3-phenyl-1h-quinolin-2-one) Related Products
- 193620-69-8(TAS-301)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)